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Compound of Interest

Compound Name: Daucoidin A

Cat. No.: B15594981

For Researchers, Scientists, and Drug Development Professionals

Core Summary

This technical guide provides an in-depth examination of the chemical structure of Daucoidin
A, a naturally occurring coumarin. While comprehensive spectroscopic and biological data
remains limited in publicly accessible literature, this document collates available information on
its molecular formula, weight, and a preliminary nuclear magnetic resonance (NMR) data point.
Further research is required to fully elucidate its structural and functional characteristics.

Chemical Identity and Properties

Daucoidin A is classified as a coumarin, a class of benzopyrone compounds known for their
diverse biological activities.[1][2][3][4] Key identifying information is summarized in the table
below.
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Property Value Source
Chemical Name Daucoidin A [51[6]
CAS Number 103629-87-4 [5][6]
Molecular Formula C19H2006 [5]
Molecular Weight 344.4 g/mol [5]

Type of Compound Coumarin [5][6]

Structural Elucidation: Current State of Knowledge

The precise chemical structure of Daucoidin A is not yet fully detailed in peer-reviewed
scientific literature. However, a proposed structure is available through commercial suppliers.
The molecular formula of C19H2006 suggests a complex coumarin scaffold with various
substituents.

Spectroscopic Data

A complete set of spectroscopic data for Daucoidin A, essential for unambiguous structure
determination, is not readily available. This includes detailed 1D and 2D NMR (*H, 3C, COSY,
HSQC, HMBC) and high-resolution mass spectrometry (HRMS) data.

1H Nuclear Magnetic Resonance (NMR) Spectroscopy:

A single preliminary *H-NMR data point has been reported:

. . . Coupling Constant
Chemical Shift () Multiplicity Solvent

()

7.65 ppm doublet (d) Not specified CDCls

Table 1: Preliminary *H-NMR Data for Daucoidin A.[7]
Further Data Required:

To fully elucidate the structure of Daucoidin A, the following experimental data is necessary:
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o Complete *H-NMR data: Including chemical shifts, multiplicities, coupling constants, and
integration for all protons.

e 13C-NMR data: To identify the number and types of carbon atoms.

e 2D-NMR experiments (COSY, HSQC, HMBC): To establish connectivity between protons
and carbons.

e High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition and
provide fragmentation patterns.

e Infrared (IR) Spectroscopy: To identify functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To characterize the chromophore system.

Experimental Protocols: A General Approach for
Isolation and Characterization

While a specific protocol for Daucoidin A is not published, a general methodology for the
isolation and characterization of natural products like coumarins can be outlined. This serves
as a template for researchers aiming to isolate and identify this compound.

General Experimental Workflow
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Caption: Generalized workflow for the isolation and purification of Daucoidin A.
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Methodology:

» Plant Material Collection and Preparation: The plant source of Daucoidin A would be
collected, identified, and dried. The dried material is then ground into a fine powder.

o Extraction: The powdered plant material is subjected to solvent extraction, typically using a
solvent like methanol or ethanol, to obtain a crude extract.

e Solvent-Solvent Partitioning: The crude extract is then partitioned between immiscible
solvents of varying polarities (e.g., hexane, ethyl acetate, and water) to separate compounds
based on their polarity. The fraction containing Daucoidin A would be identified through
preliminary analysis (e.g., thin-layer chromatography).

o Chromatographic Purification: The enriched fraction is further purified using column
chromatography techniques. This may involve multiple steps using different stationary
phases like silica gel or Sephadex.

o High-Performance Liquid Chromatography (HPLC): Final purification to obtain highly pure
Daucoidin A is often achieved using preparative HPLC.

o Crystallization: If possible, the purified compound is crystallized to obtain a solid form
suitable for X-ray crystallography, which can provide definitive structural information.

 Structure Elucidation: The pure compound is then subjected to a battery of spectroscopic
analyses as detailed in Section 2.1 to determine its chemical structure.

Potential Biological Activity and Signaling Pathways

Given that Daucoidin A is a coumarin, it is plausible that it may exhibit biological activities
similar to other compounds in this class. Coumarins are known to possess a wide range of
pharmacological properties, including anti-inflammatory, antioxidant, antimicrobial, and
anticancer activities.[1][2][3][4]

The potential mechanisms of action for coumarins are diverse and can involve various
signaling pathways. A hypothetical signaling pathway that could be investigated for Daucoidin
A, based on the known activities of other coumarins, is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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